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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361

The Cadmium-114 (**4Cd) nucleus, with 48 protons and 66 neutrons, presents a compelling
case study in nuclear structure physics.[1] Its proton number is just two shy of the magic
number 50, while its neutron number places it in the middle of the 50-82 shell. This unique
configuration gives rise to collective behaviors that have been extensively explored through
various theoretical models and experimental investigations. This guide provides an in-depth
overview of the primary theoretical frameworks used to describe 14Cd, supported by
experimental data and methodologies.

Core Theoretical Frameworks

The structure of 114Cd is predominantly described by models that handle collective nuclear
motion. The Interacting Boson Model (IBM) and the Nuclear Shell Model are two of the most
prominent and successful frameworks applied to this nucleus.

The Interacting Boson Model (IBM) simplifies the complex interactions of nucleons by treating
pairs of valence nucleons (protons and neutrons) as bosons.[2] These bosons can have
angular momentum L=0 (s-bosons) or L=2 (d-bosons). The model's Hamiltonian is then
constructed from the interactions of these bosons.

e IBM-1: This version does not distinguish between proton and neutron bosons. It has been
successfully used to describe the collective properties of medium-mass nuclei like the
cadmium isotopes. The model can be described by the U(6) group algebra, which has three
dynamical symmetries corresponding to specific nuclear shapes: U(5) for vibrational nuclei,
SU(3) for rotational nuclei, and O(6) for gamma-unstable nuclei. Cadmium isotopes are
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generally considered to be vibrational-like nuclei, corresponding to the U(5) limit in the IBM.

[2][3]

e IBM-2: This version explicitly separates proton and neutron bosons, providing a more direct
connection to the microscopic shell model structure.[2] Studies using IBM-2 have been
performed on Cd isotopes, with the results indicating that most are vibrational.[2]

For 114Cd, IBM calculations have been used to determine energy levels and reduced electric
quadrupole transition probabilities, B(E2), which show good agreement with experimental data.
[3] The energy ratio R = E(4*1)/E(2*1) is a key indicator of nuclear structure within the IBM
framework; a value around 2.0 suggests a vibrational nucleus (U(5) symmetry), while ~2.5
indicates a gamma-unstable rotor (O(6)), and ~3.33 a rigid rotor (SU(3)).

The Nuclear Shell Model is a microscopic model that describes the nucleus in terms of
individual nucleons moving in a potential well created by all other nucleons. Due to
computational complexity, calculations are typically performed in a truncated model space,
consisting of an inert core and a set of valence orbitals for the remaining nucleons.

For Cd isotopes, a common choice for the inert core is 8Sr or the doubly-magic 1°°Sn.[4]
Systematic shell-model studies of even-even 98-139Cd isotopes have been performed using
realistic effective interactions.[4] These calculations provide detailed predictions for energy
spectra and electromagnetic properties, which can then be compared with experimental
findings.[4]

Self-consistent mean-field calculations, using forces like the Skyrme force, can determine the
potential energy surface of a nucleus as a function of quadrupole deformation parameters ([3,
Y).[5] This energy surface can then be mapped onto the Hamiltonian of the Interacting Boson
Model.[5][6] This approach provides a semi-microscopic foundation for the IBM, determining its
parameters from a more fundamental starting point. Such studies for 198-116Cd isotopes provide
a reasonable description of experimental energy levels and transition rates.[5][6]

Quantitative Data on the *4Cd Nucleus

The following tables summarize key experimental and theoretical data for the ground-state
band of 114Cd.

Table 1: Nuclear Properties of 114Cd
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Property Value

Atomic Number (2) 48

Neutron Number (N) 66

Mass Excess -90.020941 MeV[7]
Binding Energy 8.531565 MeV[7]
Spin / Parity 0+[8]

Quadrupole Moment o[719]

Table 2: Ground-State Band Energy Levels of 114Cd (in keV)

Level Experimental IBM-1 Calculation
2+ 558 (Fitted)

4+, 1209 (Fitted)

6*1 1958 ~1950

8*1 2774 ~2750

(Note: IBM-1 calculations are often fitted to reproduce the first few experimental levels. The
values presented are representative based on graphical data from various studies.)

Table 3: Reduced E2 Transition Probabilities B(E2) in 114Cd (in e2b?)

Transition Experimental Value IBM-1 Calculated Value

(Reproduced via effective

B(E2; 2*1 —» 0*1) Varies (see note)

charge)
B(E2; 4%1 - 2*1) 0.180 0.180
B(E2; 6*1 - 4*1) 0.237 0.237
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(Note: The absolute B(E2; 2*1 — 0*1) value is a crucial benchmark, with experimental values
used to fix the effective boson charge in IBM calculations. The B(E2) ratios, like
B(E2;4+1-2%1)/B(E2;2*1—~07"1), are often compared to model predictions and approach the
vibrational limit U(5) for Cd isotopes.)[3]

Experimental Protocols

The data presented above are the result of various sophisticated experimental techniques.

A comprehensive level scheme for 124Cd has been constructed using data from multiple types
of experiments.

e Neutron Capture: The study of gamma rays following thermal and resonance neutron
capture on 113Cd, i.e., the 113Cd(n, y)***Cd reaction, is a primary source of information on low-
lying, low-spin states.[10][11] High-resolution spectrometers like GAMS (for gamma rays)
and BILL (for conversion electrons) installed at high-flux reactors are used for these
measurements.[11]

o Charged-Particle Reactions: Reactions like the 113Cd(d, p)**Cd reaction, where a deuteron
transfers a neutron to the target, are used to probe the single-particle nature of nuclear
states.[10] The outgoing protons are analyzed using magnetic spectrographs like the Q3D to
determine the energies and angular distributions of the populated states.[10]

e Heavy-lon Induced Fission and Fusion-Evaporation: To study states with higher angular
momentum (high-spin states), fusion-evaporation reactions are employed.[10] Beams of
heavy ions are used to create a compound nucleus which then "evaporates" particles,
leaving the nucleus of interest in a highly excited, high-spin state. The subsequent gamma-
ray cascades are detected by large arrays of germanium detectors, such as Eurogam I1.[10]

Reduced transition probabilities, B(E2), are critical for testing nuclear models as they are
sensitive to the collective wave functions of the nuclear states. They are typically inferred from
the measured lifetimes of the excited states.

» Nuclear Resonance Fluorescence (NRF): This technique uses bremsstrahlung (high-energy
photon) beams to excite the nucleus.[10] By detecting the resonantly scattered photons with
high-resolution germanium detectors, one can precisely measure the excitation energies,
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decay widths, and decay branching ratios of numerous levels, from which B(E2) values can
be extracted.[10]

o Doppler-Shift Attenuation Method (DSAM) / Recoil Distance Method (RDM): In reactions
where the excited nucleus is recoiling at a known velocity, the lifetime of a state can be
determined by measuring the Doppler shift of the emitted gamma rays. These methods are
crucial for measuring the very short lifetimes (picoseconds to femtoseconds) typical of

collective states.

Visualizations

The following diagrams illustrate the logical connections between theoretical models and a

generalized experimental workflow.
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Caption: Logical relationships between nuclear structure models for 114Cd.
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Caption: Generalized experimental workflow for nuclear structure studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b084361?utm_src=pdf-custom-synthesis
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.researchgate.net/publication/375636088_Interacting_Boson_Model_Applied_to_the_Cadmium_Isotopes_Interacting_Boson_Model_Applied_to_the_Cadmium_Isotopes/download
https://www.researchgate.net/publication/242655478_CALCULATION_OF_REDUCED_TRANSITION_PROBABILITIES_BE2_IN_114116118122Cd_BY_INTERACTING_BOSON_MODEL_IBM-1
https://www.researchgate.net/publication/368540305_Systematic_shell-model_study_of_98-130Cd_isotopes_and_8_isomeric_states
https://www.researchgate.net/publication/323003775_Structure_of_even-even_Cadmium_isotopes_from_the_beyond-mean-field_interacting_boson_model
https://www.semanticscholar.org/paper/Structure-of-even-even-cadmium-isotopes-from-the-Nomura-Jolie/342c7d1faca8f55c88e4ee9522f4a4b1a3dbc99f
https://www.semanticscholar.org/paper/Structure-of-even-even-cadmium-isotopes-from-the-Nomura-Jolie/342c7d1faca8f55c88e4ee9522f4a4b1a3dbc99f
https://periodictable.com/Isotopes/048.114/index2.p.full.prod.html
https://pse-info.de/en/isotopes/Cd
https://www.buyisotope.com/cadmium-isotopes.php
https://www.researchgate.net/publication/314634257_Excited_Nuclear_States_for_Cd-114_Cadmium
https://inis.iaea.org/records/dfqnk-f5m59
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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